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Compound of Interest

Compound Name: Acid Brown 354

Cat. No.: B1490543 Get Quote

While Acid Brown 354 is a well-established synthetic azo dye primarily utilized in the textile

and leather industries, its application as a staining agent in biological research is not

documented in current scientific literature. This report aims to provide a comprehensive

overview of Acid Brown 354's known properties and applications, and to offer a prospective

look at how its characteristics might be leveraged for biological staining, based on the general

principles of acid dyes in histology and cytology.

Overview of Acid Brown 354
Acid Brown 354, also known as C.I. Acid Brown 354, is a water-soluble anionic dye.[1] Its

chemical formula is C30H20N8Na2O12S2, and it has a molecular weight of 794.64 g/mol .[2]

The dye belongs to the double azo class of compounds.[2] Its primary industrial applications

include the dyeing and printing of wool and the shading of leather, imparting a red-light brown

color.[2][3] Beyond textiles, it is also used in thermoplastic and thermoset applications.[1]

In scientific research, Acid Brown 354 has been utilized as a model pollutant in studies

focused on wastewater treatment and adsorption techniques.[4] Due to its stability and

persistence, it is a relevant compound for environmental remediation research.[5]
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Acid dyes, as their name suggests, are acidic and carry a negative charge (anionic). In

biological staining, they are used to stain basic (acidophilic or cationic) tissue components. This

interaction is based on electrostatic attraction. Common acidophilic structures in cells and

tissues include:

Cytoplasm: The general cytoplasmic matrix is rich in proteins, which contain positively

charged amino groups.

Collagen: This extracellular matrix protein has a strong affinity for acid dyes.

Erythrocytes: Red blood cells are intensely stained by many acid dyes.

Prominent examples of acid dyes used in routine histology include Eosin in the Hematoxylin

and Eosin (H&E) stain, and Acid Fuchsin in Masson's Trichrome stain, which are used to

visualize cytoplasm, muscle, and collagen.[6]

Potential Applications and Hypothetical Protocols
for Acid Brown 354 in Research
Given that Acid Brown 354 is an anionic dye, it could theoretically be explored as a

counterstain for cytoplasmic and extracellular matrix components in a manner similar to other

acid dyes. Below are hypothetical protocols that would require significant optimization and

validation.
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Sample Preparation

Staining Procedure

Fixation
(e.g., 10% Neutral Buffered Formalin)

Dehydration
(Graded Ethanol Series)

Clearing
(e.g., Xylene)

Paraffin Infiltration

Embedding

Sectioning
(4-5 µm)

Deparaffinization & Rehydration

Nuclear Staining
(e.g., Hematoxylin)

Rinse in Water

Acid Brown 354 Staining
(Hypothetical)

Rinse in Water

Dehydration

Clearing

Mounting

 

Generic Fibrosis Signaling

Cellular & Tissue Response

Growth Factor
(e.g., TGF-β)

Receptor Activation

Intracellular Signaling
(e.g., Smad pathway)

Gene Transcription
(e.g., Collagen genes)

Increased ECM Deposition
(e.g., Collagen)

Visualized with Acid Dye
(e.g., Acid Brown 354)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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